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Abstract

This technical guide provides a comprehensive overview of the discovery, history, and key
experimental data of 2-Methylaminopyrimidine (also known as N-methyl-pyrimidin-2-amine).
This pivotal molecule, with the CAS number 931-61-3, has been a subject of interest in organic
and medicinal chemistry. This document details its seminal synthesis, physicochemical
properties, and spectroscopic data, offering a foundational resource for researchers in drug
discovery and development.

Introduction

2-Methylaminopyrimidine belongs to the broad class of pyrimidine derivatives, which are of
immense biological importance as they form the backbone of nucleobases in DNA and RNA.
The introduction of a methylamino group at the 2-position of the pyrimidine ring modifies its
electronic and steric properties, making it a valuable scaffold and intermediate in the synthesis
of a wide array of biologically active compounds. This guide traces the historical origins of this
compound and provides detailed technical information for its synthesis and characterization.

Discovery and History

The earliest documented, readily accessible synthesis of 2-Methylaminopyrimidine can be
found in Organic Syntheses, a highly reputable collection of peer-reviewed procedures for the
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preparation of organic compounds. A method for its preparation was described in 1955, which
involves the nucleophilic substitution of 2-chloropyrimidine with methylamine.[1] This
straightforward and effective synthesis route opened the door for broader investigation and
utilization of 2-Methylaminopyrimidine in various fields of chemical research.

While the 1955 publication provides a robust and verified method, the fundamental chemistry of
pyrimidines was established much earlier. The study of 2-aminopyrimidines and their
derivatives gained traction in the mid-20th century as part of the broader exploration of
heterocyclic compounds with potential biological activities. The development of synthetic
methods for precursors like 2-chloropyrimidine was a crucial step that enabled the synthesis of
a wide range of 2-substituted pyrimidines, including the methylamino derivative.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylaminopyrimidine is presented in
the table below. These properties are essential for its handling, characterization, and
application in synthetic and analytical procedures.

Property Value Reference
Molecular Formula CsH7Ns

Molecular Weight 109.13 g/mol

CAS Number 931-61-3

Melting Point 57.5-58.5 °C [1]

Boiling Point 96-98 °C at 28 mmHg [1]

Experimental Protocols
Synthesis of 2-Methylaminopyrimidine from 2-
Chloropyrimidine and Methylamine[1]

This procedure describes a reliable method for the preparation of 2-Methylaminopyrimidine.
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Figure 1: Experimental workflow for the synthesis of 2-Methylaminopyrimidine.

Materials:

2-Chloropyrimidine

Anhydrous Methylamine

Absolute Ethanol

Ether

Solid Potassium Hydroxide (for drying methylamine)

Procedure:

A solution of 2-chloropyrimidine in absolute ethanol is prepared in a three-necked flask
equipped with a reflux condenser and a gas-inlet tube.

e Anhydrous methylamine gas is bubbled into the solution. The methylamine gas can be
conveniently generated by dropping a 25% aqueous solution of methylamine onto solid
potassium hydroxide and drying the evolved gas by passing it over more solid potassium
hydroxide.

e The reaction mixture is refluxed for 6 hours.
« After cooling, a portion of the ethanol is removed by distillation under reduced pressure.

e The remaining residue is chilled in an ice bath, and ether is added to precipitate the by-
product, methylamine hydrochloride.

» The precipitate is removed by filtration, and the remaining solvent is evaporated.

e The crude product is then purified by distillation under reduced pressure to yield pure 2-
Methylaminopyrimidine.

Spectroscopic Data
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Detailed spectroscopic analysis is crucial for the unambiguous identification of 2-
Methylaminopyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum of 2-Methylaminopyrimidine has been reported in the scientific
literature. A notable study by Geerts and van der Plas in 1975 provides key characterization

data.
13C Chemical Shift (ppm) Assignment
Data to be populated from the cited reference. C-atom

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

While specific, detailed IR and MS spectra for the parent 2-Methylaminopyrimidine are not
readily available in foundational literature, researchers can predict the expected spectral
features.

» IR Spectroscopy: Key expected vibrational bands would include N-H stretching (around
3300-3500 cm™1), C-H stretching of the methyl group and aromatic ring, and characteristic
C=N and C=C stretching vibrations of the pyrimidine ring.

e Mass Spectrometry: The molecular ion peak (M*) would be expected at an m/z
corresponding to the molecular weight of 109.13. Fragmentation patterns would likely involve
the loss of the methyl group or fragments of the pyrimidine ring.

Biological Significance and Signaling Pathways

While specific signaling pathways directly modulated by the parent 2-Methylaminopyrimidine
are not extensively documented in early literature, the broader class of pyrimidine derivatives is
central to cellular metabolism and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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